![molecular formula C13H17BrN2O B5184735 1-(2-bromobenzoyl)-4-methyl-1,4-diazepane](/img/structure/B5184735.png)
1-(2-bromobenzoyl)-4-methyl-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromobenzoyl)-4-methyl-1,4-diazepane is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Bromisovalum or Bromisoval, and its chemical formula is C15H18BrNO2.
Mechanism of Action
1-(2-bromobenzoyl)-4-methyl-1,4-diazepane acts as a positive allosteric modulator of the GABA-A receptor, which enhances the binding of GABA to the receptor. This results in an increase in the influx of chloride ions into the neuron, leading to hyperpolarization and inhibition of neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include sedation, anxiolysis, muscle relaxation, and anticonvulsant activity. It has also been shown to have neuroprotective effects and to enhance the release of dopamine and serotonin in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-bromobenzoyl)-4-methyl-1,4-diazepane in lab experiments include its high potency and selectivity for the GABA-A receptor, which makes it a useful tool for studying the role of the GABAergic system in various physiological and pathological conditions. However, its use is limited by its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on 1-(2-bromobenzoyl)-4-methyl-1,4-diazepane. One direction is to explore its potential as a treatment for various neurological and psychiatric disorders, such as anxiety disorders, insomnia, and epilepsy. Another direction is to investigate its mechanism of action at the molecular level, including its interactions with different subunits of the GABA-A receptor and its effects on intracellular signaling pathways. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, as well as its potential for abuse and dependence.
Synthesis Methods
The synthesis of 1-(2-bromobenzoyl)-4-methyl-1,4-diazepane involves the reaction of 2-bromobenzoyl chloride with 4-methyl-1,4-diaminobutane in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained after purification using column chromatography.
Scientific Research Applications
1-(2-bromobenzoyl)-4-methyl-1,4-diazepane has been extensively studied for its potential applications as a sedative, hypnotic, and anxiolytic agent. It has been shown to have a high affinity for the GABA-A receptor, which is the primary target for many sedative and anxiolytic drugs.
properties
IUPAC Name |
(2-bromophenyl)-(4-methyl-1,4-diazepan-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O/c1-15-7-4-8-16(10-9-15)13(17)11-5-2-3-6-12(11)14/h2-3,5-6H,4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLHWHKVRLHEKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C(=O)C2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.